Cas no 309718-03-4 (1,3-Propanediamine,N1-1H-benzimidazol-2-yl-)

309718-03-4 structure
Product name:1,3-Propanediamine,N1-1H-benzimidazol-2-yl-
1,3-Propanediamine,N1-1H-benzimidazol-2-yl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediamine,N1-1H-benzimidazol-2-yl-
- 1,3-Propanediamine,N-1H-benzimidazol-2-yl- (9CI)
- 2-(3-Aminopropylamino)benzimidazole
- N1-(1H-Benzimidazol-2-yl)propane-1,3-diamine
- N1-(1H-benzo[d]imidazol-2-yl)propane-1,3-diamine
- SCHEMBL6034415
- 309718-03-4
- PHNONJHYIWLWCZ-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C10H14N4/c11-6-3-7-12-10-13-8-4-1-2-5-9(8)14-10/h1-2,4-5H,3,6-7,11H2,(H2,12,13,14)
- InChI Key: PHNONJHYIWLWCZ-UHFFFAOYSA-N
- SMILES: N1C2=CC=CC=C2NC=1NCCCN
Computed Properties
- Exact Mass: 190.121846464g/mol
- Monoisotopic Mass: 190.121846464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 66.7Ų
1,3-Propanediamine,N1-1H-benzimidazol-2-yl- Related Literature
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Weiwei Rong,Zheng Sun,Qing Li,Ran Liu,Taozhen Zhang,Tianyang Wang,Wenling Yang,Zhe Li,Kaishun Bi Anal. Methods, 2016,8, 2176-2184
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Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
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Eisuke Ohta,Hiroki Higuchi,Hidetoshi Kawai,Kenshu Fujiwara,Takanori Suzuki Org. Biomol. Chem., 2005,3, 3024-3031
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Daqiang Yuan J. Mater. Chem. A, 2017,5, 1334-1347
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